Cas no 2229172-61-4 (3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol
• CAS No: 2229172-61-4
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6519009
• PubChem ID: 165655998
• Update Time: 2025-05-20

3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol
• 2229172-61-4
• EN300-1768474
• 3-[(2,4-difluoro-6-methoxyphenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C12H15F2NO2/c1-17-11-5-8(13)4-10(14)9(11)6-12(16)2-3-15-7-12/h4-5,15-16H,2-3,6-7H2,1H3
• InChI Key： XOSICCNHXCMULZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC1(CNCC1)O)OC)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol

3-(2,4-Difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound with CAS No 2229172-61-4, commonly referred to as 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of fluorine and methoxy groups on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol in drug discovery. Its structure allows for diverse interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its ability to modulate various enzyme activities and receptor interactions, which could lead to innovative treatments for conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol involves a series of carefully designed organic reactions. Key steps include the preparation of the substituted phenyl group through Friedel-Crafts alkylation or Suzuki coupling reactions, followed by the formation of the pyrrolidine ring via cyclization. These methods have been optimized to ensure high yields and purity, making the compound accessible for further studies.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have shown that 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol exhibits favorable absorption and bioavailability when administered orally. This property is crucial for its potential use as an oral medication. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, providing valuable insights into its suitability for long-term therapeutic applications.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol's molecular interactions. Molecular docking studies have revealed potential binding modes with key proteins involved in cellular signaling pathways. These findings have paved the way for targeted drug design strategies aimed at improving the compound's efficacy and selectivity.

In conclusion, 3-(2,4-difluoro-6-methoxyphenyl)methylpyrrolidin-3-ol (CAS No 2229172-61) is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to make significant contributions to the advancement of modern medicine.